Cas no 1804097-19-5 (1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene)

• Product Name: 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene
• CAS No: 1804097-19-5
• MF: C₁₀H₉BrF₃IS
• MW: 425.047143697739
• CID: 4964563
• Update Time: 2025-06-26

1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene

• Inchi： 1S/C10H9BrF3IS/c11-6-2-4-7-3-1-5-8(15)9(7)16-10(12,13)14/h1,3,5H,2,4,6H2
• InChI Key： ZRHUDKFWWRHKLP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1SC(F)(F)F)CCCBr

Computed Properties

• Exact Mass: 423.86052 g/mol
• Monoisotopic Mass: 423.86052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 425.05
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3

Additional information on 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene

Introduction to 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene (CAS No. 1804097-19-5)

1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene (CAS No. 1804097-19-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by the presence of a bromopropyl, an iodo, and a trifluoromethylthio substituent on a benzene ring, making it a versatile building block for various chemical syntheses.

The bromopropyl group in 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene is particularly noteworthy for its reactivity and ability to undergo substitution reactions, which can be leveraged in the synthesis of more complex molecules. The iodo substituent, on the other hand, provides an additional handle for further functionalization, making this compound a valuable intermediate in the development of novel pharmaceuticals and materials.

The trifluoromethylthio group is known for its electron-withdrawing properties and high lipophilicity, which can significantly influence the biological activity and pharmacokinetic properties of molecules containing this moiety. These characteristics make 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene an attractive candidate for the design of drugs with improved bioavailability and efficacy.

Recent research has highlighted the potential of 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene in various applications. For instance, studies have shown that compounds with similar structural features exhibit potent anti-cancer activities by targeting specific enzymes involved in tumor growth and metastasis. The bromopropyl and iodo substituents can be selectively modified to enhance the selectivity and potency of these compounds against cancer cells.

In the field of materials science, 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene has been explored as a precursor for the synthesis of advanced functional materials. Its unique combination of functional groups allows for the creation of polymers with tailored properties, such as high thermal stability, mechanical strength, and chemical resistance. These materials have potential applications in electronics, coatings, and other high-performance industries.

The synthesis of 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of the bromopropyl, iodo, and trifluoromethylthio groups onto a benzene ring using well-established organic reactions such as nucleophilic substitution, electrophilic aromatic substitution, and radical reactions.

The physical properties of 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene are also noteworthy. It is a solid at room temperature with a melting point ranging from 65°C to 70°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics facilitate its use in various chemical reactions and formulations.

In terms of safety and handling, it is important to note that while 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound.

The future prospects for 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other areas. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new insights into the properties and uses of this versatile compound.

In conclusion, 1-(3-Bromopropyl)-3-iodo-2-(trifluoromethylthio)benzene (CAS No. 1804097-19-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.